Cas no 906644-51-7 (6-ethoxy-1H-Indole-3-carbonitrile)

• Product Name: 6-ethoxy-1H-Indole-3-carbonitrile
• CAS No: 906644-51-7
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 1120988
• Update Time: 2024-03-05

6-ethoxy-1H-Indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-1H-Indole-3-carbonitrile
• 1H-Indole-3-carbonitrile, 6-ethoxy-

• Inchi： 1S/C11H10N2O/c1-2-14-9-3-4-10-8(6-12)7-13-11(10)5-9/h3-5,7,13H,2H2,1H3
• InChI Key： OOTUKIKCIDVDLO-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(OCC)=C2)C(C#N)=C1

Computed Properties

• Exact Mass: 186.079
• Monoisotopic Mass: 186.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.8A^2

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 390.5±22.0 °C(Predicted)
• pka: 14.89±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles